Cas no 898751-04-7 ( )

• Product Name: &nbsp
• CAS No: 898751-04-7
• MF: C₁₆H₁₁ClF₄O
• MW: 330.704557657242
• MDL: MFCD03843953
• CID: 867849
• PubChem ID: 24726574
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• 3-(3-CHLORO-5-FLUOROPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• DTXSID40644967
• 898751-04-7
• MFCD03843953
• AKOS016022149
•  

• MDL： MFCD03843953
• Inchi： 1S/C16H11ClF4O/c17-13-7-10(8-14(18)9-13)1-6-15(22)11-2-4-12(5-3-11)16(19,20)21/h2-5,7-9H,1,6H2
• InChI Key： NKIMJTQHEUJYMG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC(C(F)(F)F)=CC=1)=O)F

Computed Properties

• Exact Mass: 330.04300
• Monoisotopic Mass: 330.0434553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.31340